N-(3-chloro-4-fluorophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C14H11ClFNOS/c15-12-8-10(6-7-13(12)16)17-14(18)9-19-11-4-2-1-3-5-11/h1-8H,9H2,(H,17,18)
• InChI Key: DDMWQYKTFSSZPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H11ClFNOS
• Molecular Weight: 295.8 g/mol

Description

Synthesis Analysis

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(phenylthio)acetamide involves a series of reactions that result in the formation of this compound. One notable synthesis pathway is the reaction of pyrazole with substitutions at the 1 and 3 positions (phenyl and benzofuran) with various substituted N-(3-chloro-4-fluorophenyl)-2-(4-oxo-2-thioxothiazolidin-3-yl)acetamides. This process highlights the compound's versatility and the complexity of its synthesis (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of such compounds is typically determined through various spectroscopic methods and crystallography. For instance, the crystal and molecular structure analyses provide insights into the compound's conformation and the spatial arrangement of its atoms, essential for understanding its reactivity and interaction with other molecules. The structure is characterized by discrete molecules linked by intermolecular forces, forming chains or networks in the crystal lattice (Praveen et al., 2011).